Cas no 927-99-1 (3-Hexyne, 2,5-dimethyl-)

• Product Name: 3-Hexyne, 2,5-dimethyl-
• CAS No: 927-99-1
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 815466
• PubChem ID: 136716
• Update Time: 2025-04-19

3-Hexyne, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexyne, 2,5-dimethyl-
• 2,5-dimethylhex-3-yne
• OVJGYUVBHOVELE-UHFFFAOYSA-N
• diisopropylacetylene
• Diisopropylacetylen
• 927-99-1
• DTXSID40239115

• Inchi： 1S/C8H14/c1-7(2)5-6-8(3)4/h7-8H,1-4H3
• InChI Key： OVJGYUVBHOVELE-UHFFFAOYSA-N
• SMILES： C(C#CC(C)C)(C)C

Computed Properties

• Exact Mass: 110.109550447g/mol
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 94.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes